Cas no 2306265-24-5 (tert-butyl 3-isopropyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate)

• Product Name: tert-butyl 3-isopropyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate
• CAS No: 2306265-24-5
• MF: C₁₄H₂₃N₃O₂
• MW: 265.351323366165
• CID: 6494345
• PubChem ID: 138755873
• Update Time: 2025-05-20

tert-butyl 3-isopropyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-isopropyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate
• 5H-Pyrazolo[4,3-c]pyridine-5-carboxylic acid, 1,4,6,7-tetrahydro-3-(1-methylethyl)-, 1,1-dimethylethyl ester
• tert-butyl 3-isopropyl-1,4,6,7-tetrahydro-5H-pyrazolo[4,3-c]pyridine-5-carboxylate
• MFCD32068288
• starbld0027143
• t-Butyl 3-isopropyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate
• Tert-butyl 3-propan-2-yl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate
• 5-Boc-3-isopropyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine
• P20658
• 2306265-24-5
• tert-butyl 3-isopropyl-1H,4H,6H,7H-pyrazolo[4,3-c]pyridine-5-carboxylate
• AS-79496
• 5-Boc-3-isopropyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine
• SY322929

• Inchi： 1S/C14H23N3O2/c1-9(2)12-10-8-17(7-6-11(10)15-16-12)13(18)19-14(3,4)5/h9H,6-8H2,1-5H3,(H,15,16)
• InChI Key： HTJYVVPRLOZMSD-UHFFFAOYSA-N
• SMILES： C1N(C(OC(C)(C)C)=O)CCC2NN=C(C(C)C)C1=2

Computed Properties

• Exact Mass: 265.17902698g/mol
• Monoisotopic Mass: 265.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 403.5±45.0 °C(Predicted)
• pka: 15.13±0.20(Predicted)

Additional information on tert-butyl 3-isopropyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate

Introduction to Tert-butyl 3-isopropyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate (CAS No. 2306265-24-5)

Tert-butyl 3-isopropyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate, identified by its CAS number 2306265-24-5, is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the tetrahydropyrazolo[4,3-c]pyridine scaffold, a structural motif known for its broad biological activity and potential therapeutic applications. The presence of bulky substituents such as tert-butyl and isopropyl groups in its molecular structure suggests enhanced lipophilicity and metabolic stability, which are critical factors in drug design.

The tetrahydropyrazolo[4,3-c]pyridine core is a fused bicyclic system consisting of a pyrazole ring linked to a pyridine ring. This particular scaffold has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. The carboxylate functionality at the 5-position introduces a polar moiety that can enhance solubility and binding affinity in biological systems. Together, these structural features make tert-butyl 3-isopropyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with greater precision. Studies have shown that the tert-butyl group can stabilize the compound’s conformation in solution, while the isopropyl substituent may enhance its ability to interact with hydrophobic pockets of proteins. These insights are particularly valuable in designing molecules with improved pharmacokinetic properties.

The tetrahydropyrazolo[4,3-c]pyridine scaffold has been implicated in various pharmacological activities. For instance, derivatives of this scaffold have demonstrated efficacy in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammatory pathways. Additionally, some analogs have shown potential as kinase inhibitors, making them relevant in oncology research. The carboxylate group further enhances the compound’s potential by allowing for interactions with anionic residues in protein active sites.

In light of these properties, researchers have been exploring tert-butyl 3-isopropyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate as a lead compound for developing novel therapeutic agents. Initial in vitro studies have highlighted its ability to modulate key signaling pathways associated with diseases such as cancer and neurodegeneration. The compound’s structural features make it well-suited for further derivatization to optimize its biological activity and selectivity.

One of the most exciting aspects of this compound is its potential for modulating neurotransmitter systems. The tetrahydropyrazolo[4,3-c]pyridine scaffold is known to interact with receptors involved in pain perception and mood regulation. By incorporating bulky substituents like tert-butyl and isopropyl, researchers aim to fine-tune the compound’s affinity for these targets without causing off-target effects. This approach aligns with current trends in drug development towards personalized medicine and targeted therapies.

The synthesis of tert-butyl 3-isopropyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate presents unique challenges due to its complex heterocyclic structure. However， recent advances in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the desired framework efficiently. These improvements have not only enhanced the accessibility of the compound but also opened up new avenues for structural optimization.

Evaluation of the pharmacokinetic properties of this compound is crucial before advancing it into clinical trials. Preliminary studies indicate that it exhibits good oral bioavailability and metabolic stability under physiological conditions. The presence of the carboxylate group may contribute to its solubility in aqueous environments while maintaining sufficient lipophilicity for membrane transport. These characteristics are essential for ensuring that the compound reaches its target site effectively within the body.

The potential applications of tert-butyl 3-isopropyl-1,4,6,7-tetrahydropyrazolo[4,3-c]pyridine-5-carboxylate extend beyond traditional therapeutic areas. Its ability to modulate multiple biological pathways makes it a versatile tool for studying complex diseases such as Alzheimer’s disease and chronic pain syndromes. Additionally， its structural similarity to known bioactive molecules suggests that it could serve as a scaffold for developing next-generation drugs with improved efficacy and reduced side effects.

In conclusion,tert-butyl 3-isopropyl-1,4,6,7-tetrahydropyrazolo[4,c]pyridine-5-carboxylate (CAS No.,2306265-24-5) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities。 Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties。 As our understanding of molecular interactions continues to evolve， compounds like this will play an increasingly important role in addressing unmet medical needs。